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Compound of Interest

Compound Name: 5-Hydroxyindole-3-acetic acid-d6

Cat. No.: B12425616 Get Quote

An in-depth overview of the chemical properties, structure, and applications of the deuterated

internal standard, 5-Hydroxyindole-3-acetic acid-d6.

Introduction
5-Hydroxyindole-3-acetic acid-d6 (5-HIAA-d6) is the deuterium-labeled form of 5-

hydroxyindole-3-acetic acid (5-HIAA), the primary metabolite of the neurotransmitter serotonin.

Due to its isotopic labeling, 5-HIAA-d6 serves as an invaluable internal standard for the

accurate quantification of endogenous 5-HIAA in biological matrices using mass spectrometry-

based techniques. This technical guide provides a comprehensive overview of the chemical

properties, structure, and common applications of 5-HIAA-d6, with a focus on its use in

research and drug development.

Chemical Properties and Structure
5-HIAA-d6 is a stable, isotopically labeled compound where six hydrogen atoms in the 5-HIAA

molecule have been replaced with deuterium. This substitution results in a higher molecular

weight compared to the endogenous analyte, allowing for its differentiation and quantification in

mass spectrometry.

Chemical Structure
The chemical structure of 5-HIAA-d6 is identical to that of 5-HIAA, with the exception of the

deuterium atoms. The formal name is 2-(5-hydroxy-1H-indol-3-yl-2,4,6,7-d4)acetic-2,2-d2 acid.
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Table 1: Chemical Identifiers

Identifier Value

IUPAC Name
2-(5-hydroxy-1H-indol-3-yl-2,4,6,7-d4)acetic-2,2-

d2 acid

CAS Number 2748469-82-9[1]

Molecular Formula C₁₀H₃D₆NO₃[1][2]

InChI Key DUUGKQCEGZLZNO-AWRNDGDOSA-N[1][2]

SMILES

OC(C([2H])

([2H])C(C1=C2[2H])=C([2H])NC1=C([2H])C([2H]

)=C2O)=O[1][3]

Physicochemical Properties
The physical and chemical properties of 5-HIAA-d6 are summarized in the table below.

Table 2: Physicochemical Properties of 5-HIAA-d6

Property Value

Molecular Weight 197.22 g/mol [2]

Appearance White to off-white solid[3]

Purity ≥99% deuterated forms (d1-d6)[1]

Solubility
Soluble in DMSO, Ethyl Acetate, and

Methanol[1]

Storage Temperature -20°C[1]

Stability ≥ 4 years at -20°C[1]

Biological Significance and Application
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5-HIAA is the main breakdown product of serotonin, a crucial neurotransmitter involved in

regulating mood, sleep, and appetite. The quantification of 5-HIAA in biological fluids, such as

urine and plasma, is a key diagnostic tool for certain neuroendocrine tumors (NETs),

particularly carcinoid tumors, which can produce excessive amounts of serotonin.[4][5] In

clinical and research settings, 5-HIAA-d6 is predominantly used as an internal standard in

liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays to ensure the accuracy

and precision of 5-HIAA measurements.[3]

Serotonin Metabolism Pathway
The following diagram illustrates the metabolic pathway from tryptophan to the excretion of 5-

HIAA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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